molecular formula C12H8BrFN2O2 B8661991 2-Bromo-5-[(4-fluorophenyl)methyl]-3-nitropyridine CAS No. 863443-03-2

2-Bromo-5-[(4-fluorophenyl)methyl]-3-nitropyridine

Cat. No.: B8661991
CAS No.: 863443-03-2
M. Wt: 311.11 g/mol
InChI Key: VXVDVFGBFFYMEN-UHFFFAOYSA-N
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Description

2-Bromo-5-[(4-fluorophenyl)methyl]-3-nitropyridine is a useful research compound. Its molecular formula is C12H8BrFN2O2 and its molecular weight is 311.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

863443-03-2

Molecular Formula

C12H8BrFN2O2

Molecular Weight

311.11 g/mol

IUPAC Name

2-bromo-5-[(4-fluorophenyl)methyl]-3-nitropyridine

InChI

InChI=1S/C12H8BrFN2O2/c13-12-11(16(17)18)6-9(7-15-12)5-8-1-3-10(14)4-2-8/h1-4,6-7H,5H2

InChI Key

VXVDVFGBFFYMEN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC2=CC(=C(N=C2)Br)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of POBr3 (227 g, 0.79 mol) in toluene (900 mL) was added slowly to a stirred suspension of 5-[(4-fluorophenyl)methyl]-3-nitro-2(1H)-pyridinone (179 g, 0.72 mol) in toluene (900 mL). The mixture was heated to reflux; then cooled to rt and DMF (56 mL, 0.72 mol) was added slowly; the mixture was again heated to reflux and then allowed to cool to rt overnight. After cooling the mixture in an ice-bath, water (500 mL) was added slowly followed by dropwise addition 4 N NaOH (450 mL, 1.76 mol). All insoluble material was removed by filtration and the two liquid phases were separated. The organic layer was concentrated at reduced pressure to afford the product as a beige solid: 1H NMR (d6-DMSO) δ 8.62 (1H, d, J=2 Hz), 8.37 (1H, d, J=2 Hz), 7.33 (2H, m), 7.12 (2H, m), 4.05 (2H, s); ES+ MS: 313 (M+H+, 100), 311 (M+H+, 100).
Name
Quantity
227 g
Type
reactant
Reaction Step One
Quantity
179 g
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Name
Quantity
56 mL
Type
reactant
Reaction Step Two
Name
Quantity
450 mL
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four

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